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Abstract
Capixyl™ is a biomimetic active complex developed for cosmetic applications, primarily

targeting hair loss and promoting hair health. It is a synergistic blend of a tetrapeptide, Acetyl

Tetrapeptide-3, and a red clover extract (Trifolium Pratense), rich in the isoflavone Biochanin A.

This guide provides an in-depth technical overview of the history, development, and

mechanisms of action of Capixyl, supported by quantitative data from in vitro, ex vivo, and

clinical studies. Detailed experimental protocols for key assays are provided, and signaling

pathways and experimental workflows are visualized through diagrams.

Introduction and Development
Developed by Lucas Meyer Cosmetics, Capixyl™ was designed to address the primary

causes of hair loss, including hormonal dysregulation, inflammation, and the degradation of the

extracellular matrix (ECM) surrounding the hair follicle.[1] The rationale behind its development

was to create a multi-faceted approach to hair care by combining a peptide that stimulates

ECM renewal with a botanical extract known for its 5-α-reductase inhibiting and anti-

inflammatory properties.[1]
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Core Components and Mechanism of Action
Capixyl's efficacy stems from the synergistic action of its two main components: Acetyl

Tetrapeptide-3 and Biochanin A from red clover extract.[1]

Acetyl Tetrapeptide-3: This biomimetic peptide is derived from a signal peptide that

stimulates tissue remodeling.[2] It directly targets the dermal papilla and surrounding ECM,

promoting the synthesis of key proteins like Collagen III, Collagen VII, and Laminin.[1][3] This

leads to improved hair anchoring and an increase in the size of the hair follicle.[2]

Biochanin A: This potent isoflavone, extracted from red clover, is a natural inhibitor of 5-α-

reductase (type I and II).[4] By inhibiting this enzyme, Biochanin A modulates the conversion

of testosterone to dihydrotestosterone (DHT), a key hormone implicated in androgenetic

alopecia.[1][4] Additionally, Biochanin A possesses anti-inflammatory properties, reducing the

micro-inflammation that can contribute to hair follicle miniaturization.[1]

The combined action of these components results in a comprehensive approach to mitigating

hair loss and promoting healthier, thicker-looking hair.

Signaling Pathways
The following diagram illustrates the primary signaling pathways modulated by Capixyl's active

components.
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Figure 1: Signaling pathways modulated by Capixyl™.

Quantitative Data from Preclinical and Clinical
Studies
The efficacy of Capixyl™ and its components has been evaluated in a series of in vitro, ex

vivo, and clinical studies. The key quantitative findings are summarized below.

In Vitro Studies

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Ex Vivo Studies

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Clinical Studies

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12816724?utm_src=pdf-body
https://www.benchchem.com/product/b12816724?utm_src=pdf-body
https://www.benchchem.com/product/b12816724?utm_src=pdf-body-href
https://www.benchchem.com/product/b12816724?utm_src=pdf-body-href
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12816724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
5-α-Reductase Inhibition Assay
This protocol outlines a method for assessing the in vitro inhibition of 5-α-reductase.
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Culture human dermal fibroblasts
on coverslips.

Treat cells with Acetyl Tetrapeptide-3
or vehicle control for 3 days.

Fix cells with paraformaldehyde.

Permeabilize cells with Triton X-100.

Block with bovine serum albumin (BSA).

Incubate with primary antibodies
(anti-Collagen III, anti-Laminin).

Wash with PBS.

Incubate with fluorescently-labeled
secondary antibodies.

Wash with PBS.

Mount coverslips on slides with
DAPI-containing mounting medium.

Visualize and capture images using
a fluorescence microscope.

Quantify fluorescence intensity
using image analysis software.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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